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Compound of Interest

Compound Name: 4-(4-Chlorophenyl)pyridin-2-amine

CAS No.: 907945-72-6

Cat. No.: B2409629

Get Quote

Technical Support Center: Storage & Handling of 4-(4-Chlorophenyl)pyridin-2-amine

Executive Summary & Quick Reference
Welcome to the Technical Support Center. This guide addresses the stability, storage, and

handling of 4-(4-Chlorophenyl)pyridin-2-amine (CAS: 907945-72-6).[1][2][3] As a substituted

aminopyridine, this compound exhibits specific sensitivities to oxidation and photodegradation.

[1] The protocols below are designed to maximize shelf life and experimental reproducibility.
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Parameter Specification

Chemical Name 4-(4-Chlorophenyl)pyridin-2-amine

CAS Number 907945-72-6

Molecular Weight 204.66 g/mol

Physical State Solid (Powder/Crystalline)

Storage Temp (Long Term) -20°C (Recommended)

Storage Temp (Short Term) 2-8°C (Acceptable for < 1 month)

Atmosphere Inert Gas (Argon or Nitrogen) recommended

Light Sensitivity Light Sensitive (Store in Amber Vials)

Solubility
Soluble in DMSO, Ethanol; Poorly soluble in

Water

Critical Storage Protocols (The "Why" & "How")
To ensure data integrity, you must treat storage as an active experimental variable.[1]

A. Temperature Control: Kinetic Stabilization
Protocol: Store the neat solid at -20°C.

The Science: Chemical degradation rates generally double with every 10°C increase in

temperature (Arrhenius equation).[1] Storing at -20°C significantly slows down potential

hydrolysis or oxidation reactions compared to room temperature or 4°C.[1]

Best Practice: Use a non-cycling freezer (manual defrost) to prevent temperature fluctuations

that can cause moisture migration inside the vial.

B. Atmospheric Protection: Preventing Oxidation[1]
Protocol: Flush headspace with Argon or Nitrogen before sealing.[1]

The Science: The primary amine group (-NH2) on the pyridine ring is susceptible to

oxidation, which can lead to the formation of N-oxides or azo-dimers, often observed as a
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color change (yellowing/browning).[1]

Best Practice: If you do not have a glovebox, use a gentle stream of inert gas into the vial for

10-15 seconds before capping. Parafilm is not a sufficient gas barrier; use a cap with a

Teflon liner and wrap with Parafilm only as a secondary dust seal.[1]

C. Light Protection: Photostability
Protocol: Store in amber glass vials or wrap clear vials in aluminum foil.

The Science: Pyridine derivatives can undergo photo-induced transformations or ring-

opening reactions under UV/visible light exposure.[1]

Best Practice: Perform weighing and aliquoting in a hood with reduced lighting if possible, or

work quickly to minimize exposure.

D. Moisture Management: Hydrolysis Prevention
Protocol: Allow the vial to equilibrate to room temperature before opening.

The Science: Opening a cold vial (-20°C) in a humid lab causes immediate condensation of

atmospheric water onto the solid.[1] This water can catalyze hydrolysis or cause the powder

to clump (caking).[1]

Best Practice: Remove the vial from the freezer and place it in a desiccator for 30-60

minutes before opening.

Troubleshooting Guide & FAQs
Q1: My compound has turned from off-white to a light yellow/brown color. Is it still usable?

Diagnosis: This indicates mild surface oxidation, common with aminopyridines exposed to air

or light.[1]

Action:

Check Purity: Run a quick LC-MS or H-NMR. If the impurity peaks are < 2-3%, it may still

be usable for non-critical screening.[1]
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Purification: For sensitive kinetic assays, recrystallization (typically from ethanol/water) or

passing through a short silica plug may be required.[1]

Prevention: Ensure tighter sealing and inert gas flushing for future aliquots.

Q2: Can I store the compound dissolved in DMSO at -20°C?

Answer: Yes, but with caveats.

Risk: DMSO is hygroscopic.[1][4] Repeated freeze-thaw cycles will introduce water into the

DMSO solution, which can degrade the compound over time.

Solution: Aliquot the DMSO stock solution into single-use vials (e.g., 50 µL each) so that you

only thaw what you need for that day. Store these aliquots at -20°C or -80°C.

Q3: The compound is electrostatically charged and "jumps" during weighing. How do I handle

this?

Answer: This is common for dry, crystalline organic solids.[1]

Fix:

Use an anti-static gun on the vial and spatula before weighing.

Weigh into a glass vessel or anti-static weighing boat rather than plastic.

Increase the humidity in the immediate weighing area slightly (if not detrimental to the

compound) or use a grounded balance mat.[1]

Q4: I need to use this in a cell culture assay. What is the maximum DMSO concentration?

Answer: While the compound is soluble in DMSO, cells are sensitive to DMSO.[1]

Protocol: Prepare a high-concentration stock (e.g., 10 mM) in DMSO. Dilute into the culture

medium such that the final DMSO concentration is < 0.1% (v/v). Always include a "DMSO-

only" vehicle control in your experiment to normalize for solvent effects.

Experimental Workflow: From Receipt to Assay
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The following diagram illustrates the optimal workflow to maintain compound integrity.
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Figure 1: Logic flow for the receipt, storage, and preparation of 4-(4-Chlorophenyl)pyridin-2-
amine to minimize degradation risks.

Safety & Handling (SDS Highlights)
Always consult the full Safety Data Sheet (SDS) before handling.

Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.[1][5]

H315: Causes skin irritation.[1][6]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1][7]

PPE Requirements: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume

hood to avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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